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Compound of Interest

Compound Name: N-Nitrosobis(2-oxopropyl)amine

Cat. No.: B014030

For Immediate Implementation: This document outlines critical safety protocols and logistical
procedures for the handling and disposal of N-Nitrosobis(2-oxopropyl)amine, a potent
pancreatic carcinogen. All personnel must adhere to these guidelines to mitigate risks and
ensure a safe laboratory environment.

N-Nitrosobis(2-oxopropyl)amine (BOP) is a chemical used in research to induce pancreatic
neoplasms in animal models, closely mimicking human pancreatic cancer.[1] Its carcinogenic
nature necessitates stringent handling, storage, and disposal procedures.

l. Personal Protective Equipment (PPE)

The primary defense against exposure to N-Nitrosobis(2-oxopropyl)amine is the consistent
and correct use of appropriate personal protective equipment. Given its hazardous nature, a
comprehensive PPE ensemble is mandatory.

Table 1: Required Personal Protective Equipment for Handling N-Nitrosobis(2-
oxopropyl)amine
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Specifications and

Body Part Required PPE
Standards
Inner and outer gloves should
Hand Double-gloving with be chemical-resistant.[2] All
ands
chemotherapy-rated gloves gloves must meet ASTM
D6978 standards.[3]
Bod Impermeable, disposable Long-sleeved with knit cuffs
0
Y gown and back closure.[3]
Safety glasses with side ) )
) ) Must be worn at all times in the
Eyes & Face shields or chemical splash

goggles and a face shield

handling area.

Respiratory

NIOSH-approved respirator

A full-face or half-mask air-
purifying respirator with
appropriate cartridges should
be used when handling the
powder form or when there is a
risk of aerosolization.[2] Work
should ideally be conducted in

a chemical fume hood.[4]

Feet

Chemical-resistant shoe

covers

To be worn over regular

laboratory footwear.

Il. Operational Plan for Handling

A systematic approach to handling N-Nitrosobis(2-oxopropyl)amine is crucial to prevent

contamination and exposure. The following step-by-step guide outlines the handling process

from preparation to post-handling procedures.

A. Preparation and Handling:

» Restricted Access: Designate a specific area for handling N-Nitrosobis(2-oxopropyl)amine.

Access should be restricted to authorized personnel who are fully trained in the handling of

potent carcinogens.
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Fume Hood Usage: All manipulations of N-Nitrosobis(2-oxopropyl)amine, including
weighing and dilutions, must be performed within a certified chemical fume hood to minimize
inhalation exposure.[4]

Donning PPE: Before entering the designated handling area, all required PPE, as detailed in
Table 1, must be correctly donned.

Spill Kit: Ensure a spill kit containing appropriate absorbent materials, decontaminating
solutions, and waste disposal bags is readily accessible.

. Post-Handling and Decontamination:

Surface Decontamination: All surfaces and equipment that may have come into contact with
the chemical must be thoroughly decontaminated. A recommended procedure involves
chemical degradation.

Doffing PPE: PPE should be removed in a designated area to prevent the spread of
contamination. Remove shoe covers, outer gloves, gown, inner gloves, and face/eye
protection in that order.

Hand Hygiene: Immediately after removing all PPE, wash hands thoroughly with soap and
water.

lll. Disposal Plan

Proper disposal of N-Nitrosobis(2-oxopropyl)amine and all contaminated materials is critical

to prevent environmental contamination and accidental exposure.

A.

Waste Segregation and Collection:

Dedicated Waste Containers: All solid waste, including contaminated gloves, gowns, and
labware, must be collected in clearly labeled, sealed, and puncture-resistant hazardous
waste containers.

Liquid Waste: Unused solutions of N-Nitrosobis(2-oxopropyl)amine should be collected in
a dedicated, sealed, and clearly labeled hazardous waste container.

. Chemical Inactivation and Disposal:
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o Chemical Degradation: For liquid waste, chemical treatment methods can be employed to
destroy the nitrosamine.[5] One effective method involves reduction with aluminum-nickel
alloy powder in an alkaline solution, which degrades nitrosamines into less harmful amines.
[6] Another approach is denitrosation using 3% hydrobromic acid in glacial acetic acid.[5]

« Incineration: High-temperature incineration in a facility equipped with a NOx scrubber is a
suitable method for the final disposal of both solid and treated liquid waste.[5]

o Regulatory Compliance: All disposal procedures must comply with local, state, and federal
environmental regulations.

Diagram: Workflow for Safe Handling of N-Nitrosobis(2-oxopropyl)amine
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Caption: Workflow for handling N-Nitrosobis(2-oxopropyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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